Cas no 1820649-83-9 ((Piperidin-4-yl)methanesulfonyl fluoride hydrochloride)

• Product Name: (Piperidin-4-yl)methanesulfonyl fluoride hydrochloride
• CAS No: 1820649-83-9
• MF: C₆H₁₃ClFNO₂S
• MW: 217.689323186874
• MDL: MFCD29034230
• CID: 4620473
• PubChem ID: 119057104
• Update Time: 2025-05-22

(Piperidin-4-yl)methanesulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• (piperidin-4-yl)methanesulfonyl fluoride hydrochloride
• piperidin-4-ylmethanesulfonyl fluoride;hydrochloride
• Piperidin-4-ylmethanesulfonyl fluoride hydrochloride
• CS-0134083
• Z2230803840
• EN300-227166
• 1820649-83-9
• AKOS037652478
• C6H13ClFNO2S
• (piperidin-4-yl)methanesulfonylfluoridehydrochloride
• ES-2181
• (Piperidin-4-yl)methanesulfonyl fluoride hydrochloride

• MDL： MFCD29034230
• Inchi： 1S/C6H12FNO2S.ClH/c7-11(9,10)5-6-1-3-8-4-2-6;/h6,8H,1-5H2;1H
• InChI Key： GREMVWCGNQMRQQ-UHFFFAOYSA-N
• SMILES： Cl.S(CC1CCNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 217.034
• Monoisotopic Mass: 217.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on (Piperidin-4-yl)methanesulfonyl fluoride hydrochloride

Research Brief on (Piperidin-4-yl)methanesulfonyl fluoride hydrochloride (CAS: 1820649-83-9)

(Piperidin-4-yl)methanesulfonyl fluoride hydrochloride (CAS: 1820649-83-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often abbreviated as PMSF-HCl, is a derivative of the well-known serine protease inhibitor phenylmethylsulfonyl fluoride (PMSF). Its unique structural features, including the piperidin-4-yl moiety and the methanesulfonyl fluoride group, make it a valuable tool for researchers studying enzyme inhibition, protein modification, and drug discovery.

Recent studies have highlighted the potential of PMSF-HCl as a versatile reagent in proteomics and chemical biology. Its ability to selectively modify active-site serine residues in enzymes has been exploited in various applications, including activity-based protein profiling (ABPP) and the development of covalent inhibitors. The compound's stability and reactivity under physiological conditions make it particularly useful for in vitro and in vivo studies.

One of the key areas of research involving PMSF-HCl is its application in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting specific serine hydrolases implicated in tumor progression. The study utilized PMSF-HCl as a scaffold to design novel covalent inhibitors with improved selectivity and pharmacokinetic properties.

Another notable application of PMSF-HCl is in the field of chemical proteomics, where it is used to identify and characterize enzyme-substrate interactions. A recent preprint on bioRxiv described a novel methodology using PMSF-HCl to profile serine hydrolase activity in complex biological samples. This approach provided insights into the dysregulation of these enzymes in various pathological conditions, offering new avenues for therapeutic intervention.

Despite its promising applications, the use of PMSF-HCl is not without challenges. Issues such as off-target effects and potential toxicity have been reported in some studies. However, ongoing research aims to address these limitations through structural optimization and the development of more selective derivatives. For example, a 2024 study in ACS Chemical Biology explored the synthesis of PMSF-HCl analogs with enhanced specificity for particular enzyme families.

In conclusion, (Piperidin-4-yl)methanesulfonyl fluoride hydrochloride (CAS: 1820649-83-9) represents a valuable tool in chemical biology and drug discovery. Its unique properties and versatility make it a subject of ongoing research, with potential applications ranging from basic science to therapeutic development. Future studies will likely focus on refining its specificity and expanding its utility in diverse biological contexts.